N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide

• IUPAC Name: N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide
• InChI: InChI=1S/C14H19FN2O2/c1-10-7-11(3-4-12(10)15)8-17(2)14(18)13-9-19-6-5-16-13/h3-4,7,13,16H,5-6,8-9H2,1-2H3
• InChI Key: JETVGBDEHSVMPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN(C)C(=O)C2COCCN2)F
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol

Description

N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide, also known as FMCM, is a chemical compound with potential applications in scientific research. It belongs to the class of morpholine carboxamides and has been found to have a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide is not fully understood. However, it has been found to interact with certain receptors and enzymes in the body, leading to its biological effects. N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has also been found to inhibit the growth of certain cancer cells in vitro. Additionally, N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use. N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has also been found to have low toxicity in animal studies, making it a safe option for use in lab experiments. However, N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has some limitations, including its limited solubility in water and its potential to interact with other receptors and enzymes in the body, leading to off-target effects.

Future Directions

There are several future directions for research on N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide. One area of interest is the development of more potent and selective inhibitors of COX-2. Additionally, N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been found to have potential applications in the treatment of metabolic disorders such as diabetes and obesity. Further research is needed to fully understand the mechanism of action of N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide and its potential therapeutic applications.
In conclusion, N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide is a promising compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide in various scientific research fields.

Synthesis Methods

N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 4-fluoro-3-methylbenzylamine with morpholine-3-carboxylic acid followed by N-methylation using methyl iodide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has also been used as a tool to study the role of certain receptors and enzymes in biological systems.